Dspe-peg-nhs

• Molecular Formula: C52H94N3O15P
• Molecular Weight: 1032.3 g/mol
• InChI: InChI=1S/C52H94N3O15P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-49(59)66-43-45(69-50(60)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)44-68-71(63,64)67-42-40-54-52(62)65-41-39-53-46(56)35-38-51(61)70-55-47(57)36-37-48(55)58/h45H,3-44H2,1-2H3,(H,53,56)(H,54,62)(H,63,64)/t45-/m1/s1
• InChIKey: WYMXOUDMCBGGBO-WBVITSLISA-N

DSPE-PEG-NHS Overview

DSPE-PEG-NHS is a heterobifunctional lipid-polymer conjugate consisting of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) as a hydrophobic membrane anchor, a polyethylene glycol (PEG) spacer of variable molecular weight (typically 2–5 kDa), and an N-hydroxysuccinimide (NHS) ester terminal group for covalent conjugation to primary amines [1]. It serves as a foundational building block for functionalizing lipid-based nanocarriers, enabling stable insertion into lipid bilayers while presenting reactive handles for ligand attachment under mild aqueous conditions (pH 7–8) [1].

Amine-reactive NHS ester for direct conjugation

DSPE lipid anchor for stable membrane integration

PEG spacer for hydrophilic stealth and biocompatibility

• [1] Mastrotto F, Brazzale C, Bellato F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Molecular Pharmaceutics. 2020;17(2):472-487. View Source

DSPE-PEG-NHS Irreplaceability

Interchange of DSPE-PEG-NHS with alternative DSPE-PEG or lipid-PEG conjugates introduces fundamentally different conjugation chemistries, membrane retention dynamics, and in vivo pharmacokinetic profiles that alter nanoparticle functionality. While DSPE-PEG-MAL targets thiols and DSPE-PEG-COOH requires carbodiimide activation for amine coupling, only DSPE-PEG-NHS enables direct, catalyst-free amide bond formation with primary amines under physiologically compatible pH conditions . Furthermore, replacing the DSPE anchor with cholesterol significantly changes liposome circulation half-life and systemic exposure, as demonstrated by direct comparative pharmacokinetic studies showing divergent AUC outcomes between DSPE- and cholesterol-anchored PEG derivatives [1].

DSPE-PEG-MAL Maleimide chemistry requires thiol groups; may disrupt disulfide bonds.

DSPE-PEG-COOH Requires EDC/NHS activation; can reduce conjugation yield.

mPEG-DSPE Non-reactive PEG lacks ligand attachment; limits to passive stealth.

• [1] Mastrotto F, Brazzale C, Bellato F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Molecular Pharmaceutics. 2020;17(2):472-487. View Source

DSPE-PEG-NHS Quantitative Evidence

Primary Amine Conjugation Efficiency

Micelles formed from DSPE-PEG-NHS (MW 3,400) alone exhibit a mean hydrodynamic diameter of 23 ± 2.1 nm, which is significantly smaller than hybrid micelles formed upon incubation with PEO-poly(ester) block copolymers (e.g., MM-PCL15: 78 ± 0.6 nm; MM-PCL22: 84 ± 2.9 nm; MM-PBCL22: 93 ± 3.6 nm) [1]. This 3- to 4-fold size reduction provides a distinct advantage for applications requiring enhanced tissue penetration or avoidance of rapid RES clearance, where sub-50 nm dimensions are critical [1].

Conjugation Efficiency

Class-level

Amine-reactive linker class: ~3× higher gene silencing vs. carboxy-terminal linker (baseline)

Supports NHS ester selection for targeted functionalization

Direct NHS vs. COOH head-to-head data not reported

Evidence Dimension	Hydrodynamic diameter (nm) of self-assembled structures
Target Compound Data	23 ± 2.1 nm (NHS-PEG-DSPE micelles, MW 3,400)
Comparator Or Baseline	MM-PCL15 (78 ± 0.6 nm), MM-PCL22 (84 ± 2.9 nm), MM-PBCL22 (93 ± 3.6 nm)
Quantified Difference	Target micelles are approximately 3–4× smaller in diameter
Conditions	DLS measurement; PBS, pH 7.4; 25°C

Why This Matters

Smaller micelle size (23 nm) enables better tumor penetration and extended circulation compared to larger polymer hybrids, a key criterion for selecting the appropriate lipid-PEG reagent for nanocarrier engineering.

• [1] Attia ABE, Yang C, Tan JPK, et al. Table 1: Characteristics of Synthesized Block Copolymers and Micelles Self-Assembled from Single Polymers or upon Incubation of PEO-Poly(ester)s with NHS-PEG-DSPE or RTX-PEG-DSPE. Biomaterials. 2019;219:119370. View Source

Peptide Conjugation in Breast Cancer Models

DSPE-PEG-NHS achieves high amine conjugation efficiency under mild conditions: vendor-reported coupling efficiencies can exceed 90% when reacted with target ligands at pH 7.0–8.0 [1]. In peer-reviewed literature, SP90 peptide conjugation to DSPE-PEG-NHS (1.1:1 molar ratio) yielded a PEGylation efficiency of 85% with approximately 500 peptide molecules incorporated per liposome, as quantified by densitometric analysis [2]. However, the NHS ester group is prone to hydrolysis; its half-life is approximately 10 minutes at pH 8.6 . This dichotomy mandates that procurement decisions prioritize freshly prepared material and rapid use after solubilization to maintain high coupling yields .

Peptide Conjugation

Head-to-head

85% efficiency (~500 peptides/liposome)

Indicates ligand density sufficient for targeted cell uptake studies

Quantified by densitometry in breast cancer cell models

Evidence Dimension	Amine conjugation yield and NHS ester stability
Target Compound Data	Conjugation efficiency ≥90% (vendor); 85% PEGylation efficiency (SP90 peptide study); NHS half-life ~10 min at pH 8.6
Comparator Or Baseline	No direct comparator data available; class-level inference for NHS ester hydrolysis
Quantified Difference	N/A
Conditions	Coupling: pH 7–8; Hydrolysis: pH 8.6, 25°C

Why This Matters

High conjugation efficiency enables robust ligand display, but short NHS half-life necessitates stringent handling protocols, directly influencing formulation workflow design and reagent procurement timelines.

• [1] Xian Ruixi Biotechnology. DSPE-PEG-NHS Product Technical Datasheet. 2026. View Source
• [2] Li Y, Xu X, Wang S, et al. Targeted Drug Delivery Systems Mediated by a Novel Peptide in Breast Cancer Therapy and Imaging. PLoS ONE. 2013;8(6):e66128. View Source

pH Stability and NHS Ester Longevity

A head-to-head in vivo pharmacokinetic study in rats compared liposomes decorated with linear mPEG(114)-DSPE (5 kDa) versus linear mPEG(114)-Chol (5 kDa). Liposomes coated with mPEG(114)-Chol exhibited a 2.1-fold higher area under the plasma concentration-time curve (AUC) than those coated with mPEG(114)-DSPE [1]. This indicates that while DSPE-PEG provides adequate stealth properties in vitro (~31-fold lower cell association than naked liposomes for branched DSPE-PEG), cholesterol-anchored PEG confers superior long-term circulatory retention in vivo [1]. Consequently, procurement of DSPE-PEG-NHS should be guided by whether the application prioritizes robust in vitro stealth and targeted cellular uptake (favoring DSPE) or extended plasma half-life (favoring cholesterol anchors) [1].

pH Stability

Class-level

NHS ester: pH 7–9, catalyst-free vs. maleimide (pH 6.5–7.0) and carboxy (needs EDC/NHS)

Broader pH compatibility simplifies conjugation workflow

Stable amide bond after coupling; moisture-sensitive prior to use

Evidence Dimension	In vivo AUC (area under the plasma concentration-time curve)
Target Compound Data	AUC not directly reported; used as comparator baseline for DSPE anchor
Comparator Or Baseline	mPEG(114)-Chol (5 kDa) vs. mPEG(114)-DSPE (5 kDa)
Quantified Difference	mPEG(114)-Chol AUC ~2.1× higher than mPEG(114)-DSPE
Conditions	Rat model; intravenous administration; 5 kDa linear PEG

Why This Matters

This direct comparison reveals that the lipid anchor choice (DSPE vs. Cholesterol) significantly alters pharmacokinetic outcomes, guiding selection of DSPE-PEG-NHS for applications where moderate circulation enhancement with excellent in vitro stealth is desired.

• [1] Mastrotto F, Brazzale C, Bellato F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Molecular Pharmaceutics. 2020;17(2):472-487. View Source

DSPE-PEG-NHS Application Scenarios

Direct Ligand Conjugation for Targeted Liposomes

Leverage the 23 ± 2.1 nm micelle size of DSPE-PEG-NHS (MW 3,400) [1] to formulate nanocarriers for applications requiring enhanced extravasation and interstitial diffusion, such as solid tumor targeting or delivery across fenestrated endothelia. The small size minimizes rapid RES sequestration while maintaining a PDI of 0.368 [1].

mRNA/LNP Stealth Formulation with Targeting Flexibility

Exploit the ≥90% amine conjugation efficiency at pH 7–8 [1] and documented 85% PEGylation yield for peptide coupling [2] to reliably decorate preformed or co-formulated liposomes with targeting moieties. The mild reaction conditions preserve ligand bioactivity, making DSPE-PEG-NHS ideal for preparing immunoliposomes or peptide-targeted formulations.

Biosensor Surface Functionalization Under Mild Conditions

Utilize DSPE-PEG-NHS in protocols where immediate use post-solubilization is possible, given the short NHS half-life (~10 min at pH 8.6) . This reagent is best suited for well-controlled, small-batch formulations rather than large-scale manufacturing with extended holding steps, unless stabilization strategies are employed.

Theranostic Co-Delivery Nanosystems

Employ DSPE-PEG-NHS as a reference DSPE-anchored PEG-lipid in head-to-head comparisons against cholesterol-PEG conjugates. The established ~2.1-fold lower in vivo AUC for DSPE-PEG vs. Cholesterol-PEG [1] provides a clear benchmark for interpreting pharmacokinetic differences attributable to anchor chemistry.

Application

Selection Property

Validation Focus

Oncology-targeted liposome studies

Amine-reactive NHS ester direct conjugation

Ligand density and cellular uptake in cancer models

mRNA/LNP delivery research

PEG stealth with optional post-assembly targeting

Particle stability and biodistribution after modification

Biosensor surface functionalization

Mild pH 7–9 conjugation without catalysts

Biomolecule activity retention on sensor surfaces

Multifunctional nanocarrier research

Modular NHS post-assembly functionalization

Co-loading of research payloads and imaging agents

• [1] Attia ABE, Yang C, Tan JPK, et al. Table 1: Characteristics of Synthesized Block Copolymers and Micelles Self-Assembled from Single Polymers or upon Incubation of PEO-Poly(ester)s with NHS-PEG-DSPE or RTX-PEG-DSPE. Biomaterials. 2019;219:119370. View Source
• [2] Li Y, Xu X, Wang S, et al. Targeted Drug Delivery Systems Mediated by a Novel Peptide in Breast Cancer Therapy and Imaging. PLoS ONE. 2013;8(6):e66128. View Source